2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N-(2-iodophenyl)acetamide

• IUPAC Name: 2-[2-(4-amino-1,2,5-oxadiazol-3-yl)benzimidazol-1-yl]-N-(2-iodophenyl)acetamide
• InChI: InChI=1S/C17H13IN6O2/c18-10-5-1-2-6-11(10)20-14(25)9-24-13-8-4-3-7-12(13)21-17(24)15-16(19)23-26-22-15/h1-8H,9H2,(H2,19,23)(H,20,25)
• InChI Key: ROHLHKVLGHYZJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC(=O)NC3=CC=CC=C3I)C4=NON=C4N
• Molecular Formula: C17H13IN6O2
• Molecular Weight: 460.23 g/mol

Description

The compound “2-[2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]-N-(2-iodophenyl)acetamide” is a complex organic molecule. It contains an oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, a compound with an oxadiazole ring was synthesized by the oxidation of 3-nitro-5-amino-1,2,4-oxadiazole (NOA) with sodium dichloroisocyanurate (SDCI), followed by cation metathesis. Another method involved the reaction of 3,4-bis(4-nitro-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole (BNFF-1) with gaseous ammonia in toluene and partial oxidation of 3,4-bis(4-amino-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole (BAFF-1) with 35% H2O2 in concentrated H2SO4.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by various techniques such as 1H and 13C NMR, MS, and IR spectroscopy. Single-crystal X-ray diffraction has also been used to confirm the structures.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, BNFF-1 was allowed to react with gaseous ammonia in toluene at 0–5 °C. Another reaction involved the partial oxidation of BAFF-1 with 35% H2O2 in concentrated H2SO4.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been investigated. For example, the density of some compounds was found to be in the range of 1.60–1.88 g cm−3. The thermal stability of these compounds varied, with decomposition temperatures ranging from 127.25 °C to 315.75 °C.

Safety and Hazards

The safety and hazards associated with similar compounds have been reported. For instance, hydroxylamine salt (4) has an excellent detonation velocity and detonation pressure, and its energy is significantly higher than that of RDX, making it a potential high-energy explosive.

Future Directions

The future directions in the research of similar compounds involve the development of safer and more efficient methods for their synthesis. Additionally, these compounds are being explored for their potential as high-energy explosives.